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Compound of Interest

Compound Name: AVX 13616

Cat. No.: B10800273

Disclaimer: The compound AVX 13616 is closely related to or identical to Avibactam. The
following technical guide is based on the available scientific literature for Avibactam, a
diazabicyclooctane B-lactamase inhibitor.

Executive Summary

Avibactam is a potent, broad-spectrum (3-lactamase inhibitor that restores the in vitro activity of
ceftazidime against many clinically significant Gram-negative bacteria that produce 3-
lactamases. It is not a direct antibacterial agent but acts by inactivating a wide range of [3-
lactamase enzymes, thereby protecting -lactam antibiotics from degradation. This guide
provides a detailed overview of the antibacterial spectrum of Avibactam when combined with
Ceftazidime, its mechanism of action, and the experimental protocols used for its evaluation.

Antibacterial Spectrum

Avibactam, in combination with ceftazidime, demonstrates a broad spectrum of activity against
Enterobacteriaceae and Pseudomonas aeruginosa. Its primary role is the inhibition of Ambler
Class A, Class C, and some Class D 3-lactamases.

Table 1: In Vitro Activity of Ceftazidime-Avibactam
Against a Range of Bacterial Isolates
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B-Lactamase

Bacterial Species ) MIC50 (pg/mL) MIC90 (pg/mL)
Production
Klebsiella )
] KPC-producing 2 8
pneumoniae
Pseudomonas
_ - 2 8
aeruginosa
Enterobacteriaceae ESBL-producing <0.25 1
Enterobacter cloacae AmpC-producing 0.5 4
Citrobacter freundii AmpC-producing 0.5 4
Serratia marcescens AmpC-producing 1 4

Note: Data is synthesized from multiple sources in the provided search results. MIC values
represent the combination of ceftazidime-avibactam at a fixed 4 pg/mL concentration of
avibactam.

Mechanism of Action

Avibactam is a non-f-lactam [3-lactamase inhibitor. It forms a covalent, but reversible, bond
with the serine active site of the B-lactamase enzyme. This acylation reaction inactivates the
enzyme, preventing it from hydrolyzing and inactivating the partner (3-lactam antibiotic, such as
ceftazidime. The reversible nature of the inhibition is a key feature of its mechanism.
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Overnight Bacterial Culture

:

Prepare 0.5 McFarland Serial Dilution of Ceftazidime
Inoculum Suspension + Fixed Avibactam (4 pg/mL)

!

Inoculate Microtiter Plate
(Final Conc. 5x107"5 CFU/mL)

:

Incubate at 35-37°C
for 16-20 hours

'

Read MIC as Lowest
Concentration with No Growth

Click to download full resolution via product page

 To cite this document: BenchChem. [An In-depth Technical Guide to the Antibacterial
Spectrum of AVX 13616 (Avibactam)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800273#what-is-avx-13616-antibacterial-spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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